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Compound of Interest

Compound Name: 3-Nitrobiphenyl!

Cat. No.: B1294916

Essential Safety and Handling Guide for 3-
Nitrobiphenyl

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Nitrobiphenyl (CAS No. 2113-58-8). This information is critical
for researchers, scientists, and drug development professionals to ensure personal safety and
minimize environmental impact in a laboratory setting. Adherence to these guidelines is
paramount due to the hazardous nature of this compound.

Hazard Identification: 3-Nitrobiphenyl is classified as a hazardous substance. It is harmful if
swallowed and is suspected of causing genetic defects.[1] It can also cause skin and eye
irritation and may lead to respiratory irritation.[2] Furthermore, it is very toxic to aquatic life with
long-lasting effects.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Nitrobiphenyl to prevent
exposure.
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PPE Category Item Specifications

o Must conform to OSHA 29
] Safety Glasses with side
Eye Protection ) CFR 1910.133 or European
shields or Goggles
Standard EN166.[1]

Nitrile or other compatible
) ] ] chemical-resistant gloves are
Hand Protection Chemical-resistant gloves )
suitable. Inspect gloves for

integrity before each use.[3]

Should be fully buttoned to
Body Protection Laboratory Coat provide a barrier against
accidental skin contact.

Required when working in
) ) NIOSH/MSHA approved areas with inadequate
Respiratory Protection ) o ]
respirator ventilation or when there is a

risk of inhaling dust.[1][4]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 3-Nitrobiphenyl is crucial for safety. The following workflow
outlines the necessary steps from preparation to post-handling cleanup.
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Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Proceed to Handling

é Handling )

Carefully Weigh/Transfer Compound

Avoid Dust Formation

Keep Container Tightly Closed When Not in Use

Complete Handling

é Post-Handling )

Clean Workspace and Equipment

Wash Hands Thoroughly

Remove and Dispose of Contaminated PPE

Click to download full resolution via product page

Step-by-step workflow for the safe handling of 3-Nitrobiphenyl.
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Experimental Protocol:
e Preparation:

o Thoroughly review the Safety Data Sheet (SDS) for 3-Nitrobiphenyl before commencing
any work.[5]

o Ensure a calibrated eyewash station and safety shower are readily accessible.[4][6]
o Put on all required personal protective equipment as detailed in the PPE table.

o Prepare the designated work area, preferably within a certified chemical fume hood, to
ensure adequate ventilation.[5][7]

e Handling:
o Handle the substance with care, avoiding direct contact with skin, eyes, and clothing.[1]

o When weighing or transferring the powder, do so carefully to prevent the formation and
inhalation of dust.[1]

o Keep the container tightly closed when not in use to minimize the release of vapors or
dust.[1]

o Avoid eating, drinking, or smoking in the handling area.[1][7]
o Post-Experiment:
o After handling is complete, thoroughly clean the work area and any equipment used.
o Wash hands and any exposed skin thoroughly with soap and water.[1][8]
o Carefully remove and dispose of contaminated PPE as hazardous waste.

Disposal Plan

All waste containing 3-Nitrobiphenyl must be treated as hazardous waste.
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Waste Collection

Collect Solid Waste (including contaminated PPE)

Label Container as 'Hazardous Waste: 3-Nitrobiphenyl'

Proceed to Storage

Waste Storage

Securely Seal the Waste Container

Store in a Designated Hazardous Waste Area

Ready for Disposal

Final Disposal

Contact Environmental Health & Safety (EHS)

Arrange for Pickup by a Licensed Waste Contractor

Click to download full resolution via product page

Procedural workflow for the safe disposal of 3-Nitrobiphenyl.

Disposal Protocol:
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o Waste Segregation: Do not mix 3-Nitrobiphenyl waste with other chemical waste streams
unless compatibility is confirmed.[3]

» Containerization: Collect all solid waste, including contaminated gloves, wipes, and other
disposable materials, in a clearly labeled, sealed, and appropriate container for hazardous
chemical waste.[3]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste: 3-
Nitrobiphenyl" and include the accumulation start date.[3]

o Storage: Store the sealed waste container in a designated and secure hazardous waste
accumulation area, away from incompatible materials.[3]

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
company.[1][3] Do not dispose of this chemical down the drain or in regular trash.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Nitrobiphenyl.

Property Value

CAS Number 2113-58-8

Molecular Formula C12H9NO2

Melting Point 68 - 70 °C (154 - 158 °F)
Boiling Point 255 °C (491 °F)

Flash Point No information available[1]
Solubility Insoluble in water[1]

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal policies and the most current Safety Data Sheet (SDS) for 3-
Nitrobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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